![molecular formula C13H13NO2 B6223018 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one CAS No. 2763750-13-4](/img/no-structure.png)
7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one
Overview
Description
7-Phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one, also known as 6-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one, is a cyclic organic compound that is synthesized from a variety of starting materials, including phenylacetic acid, phenylacetaldehyde, and anhydrous ammonia. This compound has been studied extensively due to its potential applications in a variety of scientific and medical fields. In 1.1.0,1,5]nonan-4-one will be discussed.
Scientific Research Applications
7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one has been studied extensively due to its potential applications in a variety of scientific and medical fields. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties, making it a potential candidate for the treatment of a variety of diseases. Additionally, it has been studied as a potential drug delivery vehicle, as well as a potential therapeutic agent for cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting the activity of COX-2, 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one is thought to reduce inflammation and provide relief from the symptoms of various diseases.
Biochemical and Physiological Effects
7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, it has been shown to inhibit the growth of bacteria, fungi, and other microorganisms. It has also been shown to have anti-tumor effects, as well as to reduce the risk of heart disease and stroke. Additionally, it has been shown to reduce the risk of diabetes and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one in laboratory experiments is its ease of synthesis. It can be synthesized from a variety of starting materials, including phenylacetic acid, phenylacetaldehyde, and anhydrous ammonia. Additionally, it is relatively stable and can be stored for long periods of time without degrading. However, it should be noted that the compound is toxic and should be handled with care.
Future Directions
There are a variety of potential future directions for the study of 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one. These include further research into its potential therapeutic applications, particularly in the treatment of cancer and other diseases. Additionally, further research into the compound’s mechanism of action and biochemical and physiological effects could lead to the development of more effective treatments. Finally, further research into the compound’s potential as a drug delivery vehicle could lead to the development of more efficient and effective treatments.
Synthesis Methods
7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one can be synthesized from a variety of starting materials, including phenylacetic acid, phenylacetaldehyde, and anhydrous ammonia. The synthesis begins with the reaction of phenylacetic acid with anhydrous ammonia to form an amide, which is then reacted with phenylacetaldehyde to form an aldehyde. This aldehyde is then reacted with anhydrous ammonia to form an amine, which is then reacted with phenylacetic acid to form the desired product, 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one involves the formation of the tricyclic ring system through a series of reactions. The starting material is a substituted cyclohexanone, which undergoes a series of reactions to form the desired product.", "Starting Materials": [ "4-phenylbutan-2-one", "2-bromoethanol", "sodium hydride", "acetic anhydride", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 4-phenylbutan-2-one is reacted with 2-bromoethanol in the presence of sodium hydride to form the corresponding ether.", "Step 2: The ether is then treated with acetic anhydride and sulfuric acid to form the corresponding acetyl derivative.", "Step 3: The acetyl derivative is reduced with sodium borohydride to form the corresponding alcohol.", "Step 4: The alcohol is then reacted with acetic anhydride and sulfuric acid to form the corresponding acetate.", "Step 5: The acetate is then treated with sodium hydroxide to form the corresponding carboxylic acid.", "Step 6: The carboxylic acid is then reacted with hydrochloric acid to form the corresponding chloride.", "Step 7: The chloride is then treated with magnesium sulfate and ethyl acetate to form the corresponding ether.", "Step 8: The ether is then treated with water and sodium hydroxide to form the desired product, 7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one." ] } | |
CAS RN |
2763750-13-4 |
Product Name |
7-phenyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one |
Molecular Formula |
C13H13NO2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
